Cas no 2228764-52-9 (3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228764-52-9
• MF: C₁₁H₁₂ClFO₃
• MW: 246.662586212158
• CID: 5965743
• PubChem ID: 165683079
• Update Time: 2025-07-21

3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• 2228764-52-9
• EN300-1996585

• Inchi： 1S/C11H12ClFO3/c1-11(2,9(14)10(15)16)6-4-3-5-7(12)8(6)13/h3-5,9,14H,1-2H3,(H,15,16)
• InChI Key： XRGXEEHLILOLAL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 246.0459001g/mol
• Monoisotopic Mass: 246.0459001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid

Comprehensive Analysis of 3-(3-Chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228764-52-9)

The compound 3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228764-52-9) is a fluorinated and chlorinated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the hydroxybutanoic acid backbone and substituted phenyl ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and modulating metabolic pathways.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability and bioavailability. The presence of both chloro and fluoro substituents in this molecule contributes to its lipophilicity, a critical factor in drug design. This property aligns with current trends in medicinal chemistry, where halogenated aromatic compounds are prioritized for their ability to improve pharmacokinetics. As a result, CAS No. 2228764-52-9 has garnered attention in forums discussing innovative synthetic routes and green chemistry approaches.

The synthesis of 3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid often involves multi-step reactions, including Friedel-Crafts acylation and asymmetric hydroxylation. These methods are frequently searched by chemists seeking efficient catalytic systems or solvent-free conditions. Notably, the compound’s chiral center at the 2-position opens avenues for enantioselective synthesis, a hot topic in organic chemistry circles. Discussions on platforms like ResearchGate often highlight its potential as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs) analogs.

From an industrial perspective, scalability remains a key challenge for CAS No. 2228764-52-9. Manufacturers are optimizing processes to reduce byproducts while maintaining cost-effectiveness—a balance heavily debated in process chemistry webinars. Environmental concerns also drive interest in biodegradable derivatives of this compound, reflecting broader sustainability goals. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, as purity thresholds directly impact downstream applications.

Emerging studies suggest that 3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid may interact with biological targets like G-protein-coupled receptors (GPCRs). This aligns with Google Scholar’s trending queries on small-molecule modulators for neurological disorders. While not yet clinically approved, its structural motifs resemble those in approved drugs, fueling speculation about repurposing opportunities. Patent databases reveal growing IP activity around similar halogenated carboxylic acids, underscoring commercial interest.

Regulatory compliance for CAS No. 2228764-52-9 varies by region, but REACH and FDA guidelines dominate industry discussions. Safe handling protocols emphasize minimizing dust formation—a frequent search term among lab technicians. Storage recommendations typically cite inert atmospheres and desiccants, details often requested in chemical safety datasheets.

In conclusion, 3-(3-chloro-2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid represents a versatile scaffold at the intersection of synthetic chemistry and life sciences. Its relevance to precision medicine and crop protection solutions ensures sustained academic and industrial exploration. Future research may focus on computational modeling to predict novel derivatives or continuous flow synthesis for improved yields.